rac-3-Octadecanamido-2-Methoxypropan-1-ol Phosphocholine
rac-3-Octadecanamido-2-Methoxypropan-1-ol Phosphocholine
Brand Name:
Vulcanchem
CAS No.:
163702-19-0
VCID:
VC0013805
InChI:
InChI=1S/C27H57N2O6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27(30)28-24-26(33-5)25-35-36(31,32)34-23-22-29(2,3)4/h26H,6-25H2,1-5H3,(H-,28,30,31,32)
SMILES:
CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC
Molecular Formula:
C27H57N2O6P
Molecular Weight:
536.7 g/mol
rac-3-Octadecanamido-2-Methoxypropan-1-ol Phosphocholine
CAS No.: 163702-19-0
Reference Standards
VCID: VC0013805
Molecular Formula: C27H57N2O6P
Molecular Weight: 536.7 g/mol
| CAS No. | 163702-19-0 |
|---|---|
| Product Name | rac-3-Octadecanamido-2-Methoxypropan-1-ol Phosphocholine |
| Molecular Formula | C27H57N2O6P |
| Molecular Weight | 536.7 g/mol |
| IUPAC Name | [2-methoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C27H57N2O6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27(30)28-24-26(33-5)25-35-36(31,32)34-23-22-29(2,3)4/h26H,6-25H2,1-5H3,(H-,28,30,31,32) |
| Standard InChIKey | KTJPWDKOKGANNX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
| Synonyms | 4-Hydroxy-7-methoxy-N,N,N-trimethyl-10-oxo-3,5-dioxa-9-aza-4-phosphaheptacosan-1-aminium 4-Oxide Hydrate; |
| PubChem Compound | 5030 |
| Last Modified | Nov 11 2021 |
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